alpha-Methyldopa-3-0-sulfate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
A-Methyldopa mono-O-sulfate is an aryl sulfate.
Scientific Research Applications
Metabolic and Pharmacological Effects
Alpha-methyldopa, a medication extensively used for hypertension, undergoes complex metabolic processes in the body, including sulfate conjugation. Research by Campbell et al. (1985) indicates sulfate conjugation catalyzed by phenol sulfotransferase (PST) is a major pathway for methyldopa metabolism. Additionally, Buhs et al. (1964) show that a significant fraction of methyldopa in plasma is present as methyldopa mono-O-sulfate.
Effects on Feto-Placental Circulation
In the context of pregnancy-related hypertension, Houlihan et al. (2004) studied the direct effects of alpha-methyldopa on human umbilical artery resistance. Their findings suggest that alpha-methyldopa is less likely to produce significant direct effects on fetal vasculature compared to other agents used in hypertensive disease treatment during pregnancy.
Metabolism in Special Populations
Alpha-methyldopa's metabolism can be influenced by renal function, as demonstrated by O'dea and Mirkin (1980). They found a correlation between renal dysfunction and elevated serum levels of alpha-methyldopa and its sulfated conjugates. This alteration may influence the drug's pharmacological effects in patients with impaired renal function.
Pharmacokinetic Studies
Research on pharmacokinetics, such as the study by Kwan et al. (1976), provides insights into how alpha-methyldopa and its conjugates are absorbed, distributed, metabolized, and excreted in the body. Understanding these processes is crucial for optimizing therapeutic efficacy and safety.
Influence on Other Physiological Processes
The metabolism of alpha-methyldopa and its sulfate conjugates can also interact with other physiological processes. For instance, Green et al. (1980) explored how alpha-methyldopa binding to erythrocyte membranes is modulated by superoxide dismutase, indicating a potential pathway for drug-related erythrocyte autoimmunity.
Properties
CAS No. |
72572-96-4 |
---|---|
Molecular Formula |
C10H13NO7S |
Molecular Weight |
291.28 g/mol |
IUPAC Name |
(2S)-2-amino-3-(4-hydroxy-3-sulfooxyphenyl)-2-methylpropanoic acid |
InChI |
InChI=1S/C10H13NO7S/c1-10(11,9(13)14)5-6-2-3-7(12)8(4-6)18-19(15,16)17/h2-4,12H,5,11H2,1H3,(H,13,14)(H,15,16,17)/t10-/m0/s1 |
InChI Key |
SDUXLAZRTNQALM-JTQLQIEISA-N |
Isomeric SMILES |
C[C@](CC1=CC(=C(C=C1)O)OS(=O)(=O)O)(C(=O)O)N |
SMILES |
CC(CC1=CC(=C(C=C1)O)OS(=O)(=O)O)(C(=O)O)N |
Canonical SMILES |
CC(CC1=CC(=C(C=C1)O)OS(=O)(=O)O)(C(=O)O)N |
sequence |
X |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.